Ortho-Methyl Substitution Lowers Computed LogP by 0.61 Units Compared to the N-Ethyl Analog
The target compound's computed LogP of 1.69 is 0.61 units lower than the XLogP3 of 2.3 for the N-ethyl-N-(2-methylphenyl)ethylenediamine analog (CAS 347194-12-1), which substitutes the N,N-dimethyl group with an N-ethyl group while retaining the ortho-methylphenyl moiety [1]. This difference corresponds to approximately a 4.1-fold reduction in octanol-water partition coefficient, predicting measurably higher aqueous solubility and lower membrane permeability for the dimethylamino congener . For CNS-targeting applications where balanced hydrophilicity is critical for blood-brain barrier penetration, this LogP shift may determine whether a compound falls within or outside the optimal CNS drug space (LogP 2–3.5) [2].
| Evidence Dimension | Computed/experimental lipophilicity (LogP/XLogP3) |
|---|---|
| Target Compound Data | LogP = 1.69 (computed by Fluorochem for free base, CAS 953724-52-2) |
| Comparator Or Baseline | XLogP3 = 2.3 (PubChem computed for N-(2-aminoethyl)-N-ethyl-2-methylaniline, CAS 347194-12-1) |
| Quantified Difference | ΔLogP = -0.61 units (~4.1-fold lower partition coefficient) |
| Conditions | In silico prediction; LogP computed by ACD/Labs-based algorithm at Fluorochem; XLogP3 computed by PubChem (Cactvs 3.4.6.11) |
Why This Matters
For procurement decisions where physicochemical profile must match a defined SAR series, a 0.61 LogP unit difference is sufficient to alter ADME predictions and should preclude surrogate substitution without experimental validation.
- [1] PubChem CID 21890871. N-(2-aminoethyl)-N-ethyl-2-methylaniline. XLogP3 = 2.3. Computed by XLogP3 3.0 (PubChem release 2019.06.18). View Source
- [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005 Oct;2(4):541-53. Review summarizing optimal CNS drug property ranges including LogP 2–3.5. View Source
